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Compound of Interest

6-(4-Acetamido-1,8-

Compound Name:

naphthalamido)hexanoic acid

Cat. No.: B063856

{ Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is a multifunctional fluorescent dye.[1][2]

Such dyes are crucial instruments in a variety of biological experiments, enabling researchers

to observe and analyze cellular structures, monitor biomolecules, and assess cell functions.[1]

[2] This document provides the core physicochemical data for this compound, focusing on its

molecular weight and structure.

Core Physicochemical Data

The fundamental quantitative data for 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is

summarized below.

Property Value

Molecular Formula C20H20N20s5

Molecular Weight 396.39 g/mol

CAS Number 172227-59-7
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Molecular Structure

The structural formula of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is presented
below. The structure consists of a 4-acetylamino-1,8-naphthalimide core, which is a highly
fluorescent, planar molecule, connected to a hexanoic acid linker.[3] This linker keeps the
fluorescent core at a distance from potential target molecules, which is advantageous in
applications such as in situ hybridization.[3]

Caption: Molecular structure of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and signaling pathway involvement are specific to the
application of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid in a particular biological
context. As a fluorescent label, its primary function is to be conjugated to other molecules (e.g.,
oligonucleotides) to allow for their detection and tracking.[3] The experimental design would,
therefore, be dictated by the nature of the molecule being studied and the biological question
being addressed. Information on specific signaling pathways would be a result of such studies,
rather than an inherent property of the dye itself. This compound is intended for research use
only.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b063856#6-4-acetamido-1-8-naphthalamido-
hexanoic-acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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